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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of
cyclohexyl heptanoate as a fragrance ingredient. Due to the limited publicly available data on
cyclohexyl heptanoate, this document leverages information on structurally similar fruity
esters to infer its olfactory profile and performance characteristics. Detailed experimental
protocols are provided to enable researchers to thoroughly evaluate its potential in various
fragrance applications.

Introduction to Cyclohexyl Heptanoate

Cyclohexyl heptanoate (C13H2402) is an ester that, based on its chemical structure, is
anticipated to possess a fruity aroma.[1] Esters are a well-known class of organic compounds
that are fundamental to the creation of fruity and floral scents in the fragrance industry. The
"heptanoate” portion suggests a fruity character, likely with nuances of pear, pineapple, or other
sweet fruits, while the "cyclohexyl" moiety can contribute a waxy, slightly woody, or even a
subtle minty undertone, adding complexity and tenacity to the overall scent profile.

Inferred Olfactory Profile: Fruity (pineapple, pear, apple), sweet, with potential waxy and green
nuances.

Quantitative Data Summary
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While specific experimental data for cyclohexyl heptanoate is not readily available in the

public domain, the following table summarizes key physical and chemical properties for

structurally related esters used in the fragrance industry. This data can serve as a preliminary

guide for formulation and stability testing.

Allyl

Hexyl Cyclohexyl Cyclohexyl
Property Cyclohexyl
Heptanoate Hexanoate . Acetate
Propionate
Molecular
C13H260 C12H2202 C12H2002 C8H1402
Formula
Molecular Weight
214.34 198.29 196.29 142.20
(g/mol)
Colorless to pale
Colorless clear Colorless to pale N
Appearance o yellow clear o Not specified
liquid (est.) o yellow oily liquid
liquid (est.)
Fruity
Pineapple,
] ) ) ) ( PP Strongly fruity,
Odor Profile Fruity Fruity, pineapple apple, pear), ]
) banana-like
green, slightly
waxy, woody
Usage Level in
Fragrance Up to 6.0% Up to 6.0% Not specified Not specified
Concentrate
Flash Point (°C) 109.44 95.56 Not specified 57.78

Data compiled from various sources.[2][3][4][5]

Experimental Protocols

To fully characterize the potential of cyclohexyl heptanoate in fragrance applications, a series

of standardized evaluations are necessatry.

Sensory Evaluation of Fragrance Ingredients
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The human nose remains the most crucial tool for evaluating fragrance materials.[6] Sensory
evaluation allows for the detailed characterization of the odor profile and its evolution over time.

Objective: To define the olfactory characteristics of cyclohexyl heptanoate, including its
primary scent descriptors, intensity, and tenacity.

Methodology:

o Panelist Selection: Recruit a panel of trained sensory analysts or, for consumer preference, a
group of naive consumers representative of the target demographic.[7][8]

e Sample Preparation:

o Prepare dilutions of cyclohexyl heptanoate in a suitable, odorless solvent (e.g., diethyl
phthalate or ethanol) at various concentrations (e.g., 1%, 5%, and 10%).

o Dip standard fragrance blotters into each solution for a consistent duration.

o Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-neutral room to
prevent cross-contamination of scents.[7]

o Evaluation Procedure:
o Present the scented blotters to the panelists in a randomized and blind manner.

o Instruct panelists to evaluate the fragrance at different time intervals (top notes:
immediately; middle notes: after 15-60 minutes; base notes: after several hours) to assess
its volatility and character development.[9]

o Panelists should record their perceptions using a standardized questionnaire with
descriptive terms (e.qg., fruity, floral, woody, etc.) and intensity scales (e.g., a 1-9 scale).
[10][11]

o Data Analysis: Analyze the collected data to create an olfactory profile of cyclohexyl
heptanoate.

Logical Relationship for Sensory Evaluation Workflow
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful analytical technique that combines the separation capabilities of gas
chromatography with the sensitivity of the human nose as a detector.[6][12] This allows for the
identification of odor-active compounds within a fragrance mixture.[13]

Objective: To identify the specific volatile compounds contributing to the aroma of cyclohexyl
heptanoate and to detect any potential impurities with distinct odors.

Methodology:

 Instrumentation: Utilize a gas chromatograph coupled with both a mass spectrometer (MS)
and an olfactory detection port (ODP).[6][14]

o Sample Introduction: Inject a diluted sample of cyclohexyl heptanoate into the GC.

o Chromatographic Separation: The volatile compounds are separated based on their boiling
points and polarity as they pass through the GC column.

o Effluent Splitting: The column effluent is split, with a portion directed to the MS for chemical
identification and the other to the ODP for sensory assessment.[12]

o Olfactory Detection: A trained analyst sniffs the effluent from the ODP and records the
perceived odor and its intensity at specific retention times.

» Data Correlation: The data from the MS and the ODP are correlated to link specific chemical
compounds to their perceived odors.
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Caption: A diagram illustrating the workflow of Gas Chromatography-Olfactometry.

Fragrance Stability Testing

Stability testing is crucial to ensure that a fragrance maintains its intended character and is safe
for the consumer throughout the product's shelf life.[15][16]

Objective: To evaluate the stability of cyclohexyl heptanoate in various product bases and
under different environmental conditions.

Methodology:

o Base Selection: Incorporate cyclohexyl heptanoate at a predetermined concentration into
various product bases (e.g., ethanol for fine fragrance, lotion, soap).

o Accelerated Stability Testing:

o Thermal Stability: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a period
of several weeks to months to simulate long-term aging.[15]

o Light Exposure: Expose samples to controlled UV and visible light to assess potential for
photodegradation.[15][17]

o Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing and thawing to
evaluate physical stability.[15]

o Real-Time Stability Testing: Store samples under normal, controlled conditions for an
extended period (e.g., 1-2 years).[15]

» Evaluation: At specified time points, evaluate the samples for any changes in:

[¢]

Odor: Assessed by a sensory panel.

[e]

Color and Appearance: Visually inspected and measured using a spectrophotometer.[15]

o

pH and Viscosity: Measured using appropriate instrumentation.

[¢]

Chemical Composition: Analyzed via GC-MS to detect any degradation products.[14]
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Caption: Logical flow of a comprehensive fragrance stability testing protocol.

Potential Applications in Perfumery

Based on its inferred fruity profile, cyclohexyl heptanoate could be a valuable component in a
variety of fragrance compositions:

e Fine Fragrances: To impart a bright, fruity top or middle note in floral-fruity, citrus, and
gourmand perfumes.
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e Personal Care Products: In shampoos, body washes, and lotions to provide a fresh and
appealing scent.

e Household Products: In air fresheners, candles, and laundry detergents to create a clean
and pleasant ambiance.

Conclusion

While direct data on cyclohexyl heptanoate is limited, its chemical structure strongly suggests
its potential as a novel fruity fragrance ingredient. The experimental protocols outlined in these
application notes provide a robust framework for researchers and perfumers to fully
characterize its olfactory properties, performance, and stability. Through systematic sensory
and analytical evaluation, the unique contributions of cyclohexyl heptanoate to the art and
science of perfumery can be thoroughly explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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